Cas no 6668-36-6 (Benzenamine, N-(2-ethylbutyl)-)

Benzenamine, N-(2-ethylbutyl)- structure
6668-36-6 structure
Product Name:Benzenamine, N-(2-ethylbutyl)-
CAS No:6668-36-6
MF:C12H19N
MW:177.28596329689
CID:2796255
PubChem ID:11140087
Update Time:2025-04-21

Benzenamine, N-(2-ethylbutyl)- Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL11046011
    • AKOS000223104
    • Benzenamine, N-(2-ethylbutyl)-
    • DTXCID20407532
    • DTXSID30456713
    • 6668-36-6
    • Inchi: 1S/C12H19N/c1-3-11(4-2)10-13-12-8-6-5-7-9-12/h5-9,11,13H,3-4,10H2,1-2H3
    • InChI Key: MNAIFPLCZNUSPH-UHFFFAOYSA-N
    • SMILES: N(C1C=CC=CC=1)CC(CC)CC

Computed Properties

  • Exact Mass: 177.151749610Da
  • Monoisotopic Mass: 177.151749610Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 12Ų

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